Cas no 1806768-61-5 (3-(Difluoromethyl)-4-fluoro-2-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine
• CAS No: 1806768-61-5
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922647
• Update Time: 2025-06-09

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine

• Inchi： 1S/C7H6F3NO/c1-12-7-5(6(9)10)4(8)2-3-11-7/h2-3,6H,1H3
• InChI Key： NQJWNABIIOMSNQ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine

Professional Introduction to 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine (CAS No. 1806768-61-5)

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806768-61-5, is a fluorinated pyridine derivative with a unique structural configuration that makes it particularly valuable for synthetic applications. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts exceptional reactivity and stability, making it a versatile intermediate in the development of novel chemical entities.

The significance of this compound lies in its potential applications across multiple domains, particularly in medicinal chemistry. Pyridine derivatives are well-documented for their role in drug discovery, with many successful therapeutics incorporating this heterocyclic core. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and binding affinity of molecules, which are critical factors in the design of effective drugs. Specifically, the difluoromethyl group is known to improve lipophilicity and binding interactions with biological targets, while the fluoro substituent can influence electronic properties and metabolic pathways.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological activity. Studies have demonstrated that fluorine atoms can alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced degradation. The compound 3-(difluoromethyl)-4-fluoro-2-methoxypyridine exemplifies this trend, as it serves as a building block for synthesizing complex molecules with enhanced pharmacological profiles. Researchers have leveraged its structural features to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

The methoxy group in the molecule further contributes to its utility by providing a site for further functionalization. This allows chemists to introduce additional modifications, enabling the creation of diverse libraries of compounds for high-throughput screening. The combination of these functional groups makes 3-(difluoromethyl)-4-fluoro-2-methoxypyridine an indispensable tool in synthetic organic chemistry. Its application extends beyond pharmaceuticals into agrochemicals, where fluorinated pyridines are used to develop pesticides with improved efficacy and environmental compatibility.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and properties of this compound. Molecular modeling studies have revealed insights into how the presence of fluorine atoms influences electronic distributions and steric interactions. These insights are crucial for designing molecules with optimized pharmacological properties. Additionally, computational methods have been employed to predict potential side effects and metabolic pathways, aiding in the rational design of safer and more effective drugs.

The synthesis of 3-(difluoromethyl)-4-fluoro-2-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been widely used to introduce fluorine atoms into the pyridine ring efficiently. These synthetic strategies highlight the compound's importance as a precursor for more complex molecules. The ability to produce this compound in high yields and purity underscores its value in industrial applications.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine (CAS No. 1806768-61-5) is a remarkable compound with far-reaching implications in chemical research and drug development. Its unique structural features, including the presence of both difluoromethyl and fluoro substituents, make it an exceptionally versatile intermediate. The ongoing research into fluorinated pyridines continues to uncover new possibilities for therapeutic applications, reinforcing the significance of this compound in modern chemistry.